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Compound of Interest

Compound Name: Ro 23-7014

Cat. No.: B1680665 Get Quote

For researchers, scientists, and drug development professionals handling Ro 23-7014, a

cholecystokinin (CCK) analog and appetite suppressant, ensuring its proper disposal is a

critical component of laboratory safety and environmental responsibility. Adherence to

established protocols minimizes risks and ensures compliance with regulatory standards. This

guide provides essential, step-by-step information for the safe and effective disposal of Ro 23-
7014.

I. Pre-Disposal and Handling Precautions
Before initiating the disposal process, it is imperative to handle Ro 23-7014 with care to avoid

accidental exposure.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to

prevent inhalation of any aerosols.

Spill Management: In the event of a spill, soak up the material with an inert absorbent such

as sand, silica gel, or vermiculite.[1] The collected material should be placed in a suitable,

closed container for disposal.

II. Step-by-Step Disposal Procedure
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The following procedure outlines the recommended steps for the disposal of Ro 23-7014
waste.

Waste Collection:

Collect all waste materials containing Ro 23-7014, including unused product,

contaminated absorbents, and empty containers.

Place the waste in a suitable, clearly labeled, and closed container to await disposal.[2]

Waste Characterization:

It is the responsibility of the waste generator to determine if the waste is hazardous.[3][4]

This evaluation should be based on the characteristics of the waste in the context of

materials and processes used.[3]

Treatment and Disposal:

Dispose of the waste through a licensed and approved waste disposal facility.[1][4]

Do not dispose of Ro 23-7014 down the drain or in general waste streams.

Ensure that the disposal method complies with all federal, state, and local regulations.[5]

Container Disposal:

Triple rinse empty containers with a suitable solvent.[5]

The rinsate should be collected and disposed of as hazardous waste.[5]

After thorough cleaning, the container can be recycled or disposed of according to

institutional guidelines.[5]

III. Quantitative Data Summary
While specific quantitative data for Ro 23-7014 disposal is not readily available in the provided

search results, the following table summarizes key information regarding its identity.
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Identifier Value

Chemical Name Ro 23-7014

CAS Number 113714-78-6

Class Cholecystokinin (CCK) Analog

Primary Use Appetite Suppressant

IV. Experimental Protocols
Detailed experimental protocols for the disposal of Ro 23-7014 are not available in the public

domain. The recommended procedure is based on general principles of chemical waste

management. For specific inactivation or neutralization protocols, consulting a comprehensive

chemical safety manual or the manufacturer's specific guidance is essential.

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Ro 23-7014.
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Caption: Logical workflow for the proper disposal of Ro 23-7014.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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